![molecular formula C9H8N2O3 B2544467 Methyl 2-amino-1,3-benzoxazole-7-carboxylate CAS No. 910123-45-4](/img/structure/B2544467.png)
Methyl 2-amino-1,3-benzoxazole-7-carboxylate
Overview
Description
Methyl 2-amino-1,3-benzoxazole-7-carboxylate is a chemical compound with the molecular formula C10H9N2O3. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its ring structure. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.
Scientific Research Applications
Synthesis of Benzoxazole Derivatives
Methyl 2-amino-1,3-benzoxazole-7-carboxylate serves as a key intermediate in the efficient synthesis of benzoxazole derivatives. These derivatives are synthesized through various chemical reactions, demonstrating the compound's versatility in organic synthesis. For example, it is utilized in the one-step synthesis of benzoxazoles in aqueous media, showcasing an environmentally friendly approach to synthesizing these heterocyclic compounds (Boeini & Hajibabaei Najafabadi, 2009). Additionally, methods involving carboxylic acids and other intermediates further highlight the compound's utility in the facile synthesis of benzoxazole-based structures (Goldstein & Dambek, 1990).
Antimicrobial Agents
Research has also been conducted on the design and synthesis of benzoxazole derivatives as potential antimicrobial agents. Novel benzoxazole-based 1,3,4-oxadiazoles synthesized from this compound have been evaluated for their antimicrobial activity, highlighting the compound's significance in developing new therapeutic agents (Vodela et al., 2013).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Future Directions
While the specific future directions for “Methyl 2-amino-1,3-benzoxazole-7-carboxylate” are not explicitly mentioned in the search results, the field of benzoxazole derivatives is a vibrant area of research, connecting synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas . The motif exhibits a high possibility of broad substrate scope and functionalization , indicating potential for future exploration and development.
Mechanism of Action
Target of Action
Methyl 2-amino-1,3-benzoxazole-7-carboxylate is a compound that has been extensively used as a starting material for different mechanistic approaches in drug discovery . .
Mode of Action
It is known that benzoxazole derivatives have been used in the synthesis of various compounds with biological activities .
Biochemical Pathways
Benzoxazole, the core structure of this compound, is known to be involved in various biochemical pathways. It has been extensively used as a starting material for different mechanistic approaches in drug discovery . The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities like anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on .
Result of Action
It is known that benzoxazole derivatives have shown various biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
Biochemical Analysis
Biochemical Properties
They exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities .
Cellular Effects
Benzoxazole derivatives have been reported to exhibit various biological activities such as anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
Molecular Mechanism
Benzoxazoles are known to interact with various biomolecules, potentially influencing enzyme activity and gene expression .
properties
IUPAC Name |
methyl 2-amino-1,3-benzoxazole-7-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3,(H2,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPLOODLJYWYUKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=CC=C1)N=C(O2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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